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Taxin B Taxin B
Brand Name: Vulcanchem
CAS No.: 168109-52-2
VCID: VC0026746
InChI: InChI=1S/C28H38O10/c1-13-21(35-14(2)29)10-19-22(36-15(3)30)9-18-12-28(8,23(11-20(18)33)37-16(4)31)26(34)25(38-17(5)32)24(13)27(19,6)7/h9,19-23,25,33H,10-12H2,1-8H3/b18-9+/t19-,20-,21-,22-,23-,25+,28-/m0/s1
SMILES: CC1=C2C(C(=O)C3(CC(=CC(C(C2(C)C)CC1OC(=O)C)OC(=O)C)C(CC3OC(=O)C)O)C)OC(=O)C
Molecular Formula: C28H38O10
Molecular Weight: 534.6 g/mol

Taxin B

CAS No.: 168109-52-2

Reference Standards

VCID: VC0026746

Molecular Formula: C28H38O10

Molecular Weight: 534.6 g/mol

Taxin B - 168109-52-2

CAS No. 168109-52-2
Product Name Taxin B
Molecular Formula C28H38O10
Molecular Weight 534.6 g/mol
IUPAC Name [(1E,3S,4R,6S,9R,11S,12S,14S)-3,9,12-triacetyloxy-14-hydroxy-7,11,16,16-tetramethyl-10-oxo-6-tricyclo[9.3.1.14,8]hexadeca-1,7-dienyl] acetate
Standard InChI InChI=1S/C28H38O10/c1-13-21(35-14(2)29)10-19-22(36-15(3)30)9-18-12-28(8,23(11-20(18)33)37-16(4)31)26(34)25(38-17(5)32)24(13)27(19,6)7/h9,19-23,25,33H,10-12H2,1-8H3/b18-9+/t19-,20-,21-,22-,23-,25+,28-/m0/s1
Standard InChIKey MLYDZECFCXRQOK-IANSKHESSA-N
Isomeric SMILES CC1=C2[C@H](C(=O)[C@]3(C/C(=C\[C@@H]([C@@H](C2(C)C)C[C@@H]1OC(=O)C)OC(=O)C)/[C@H](C[C@@H]3OC(=O)C)O)C)OC(=O)C
SMILES CC1=C2C(C(=O)C3(CC(=CC(C(C2(C)C)CC1OC(=O)C)OC(=O)C)C(CC3OC(=O)C)O)C)OC(=O)C
Canonical SMILES CC1=C2C(C(=O)C3(CC(=CC(C(C2(C)C)CC1OC(=O)C)OC(=O)C)C(CC3OC(=O)C)O)C)OC(=O)C
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PubChem Compound 5321699
Last Modified Nov 11 2021
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